Cas no 344911-90-6 (Araloside X)

• Product Name: Araloside X
• CAS No: 344911-90-6
• MF: C₆₀H₉₈O₂₈
• MW: 1267.40334272385
• CID: 829332
• Update Time: 2024-11-01

Araloside X Chemical and Physical Properties

Names and Identifiers

• Araloside X
• CongmunosideX
• Congmunoside X
• C60H98O28
• Y0052
• Araloside Ⅹ

• Inchi： 1S/C60H98O28/c1-55(2)14-16-60(54(78)88-51-44(76)41(73)36(68)28(21-63)81-51)17-15-58(6)24(25(60)18-55)8-9-32-57(5)12-11-33(56(3,4)31(57)10-13-59(32,58)7)84-53-48(87-50-43(75)40(72)35(67)27(20-62)80-50)47(38(70)30(23-65)83-53)86-52-45(77)46(37(69)29(22-64)82-52)85-49-42(74)39(71)34(66)26(19-61)79-49/h8,25-53,61-77H,9-23H2,1-7H3/t25-,26+,27+,28+,29+,30+,31-,32+,33-,34+,35+,36+,37+,38+,39-,40-,41-,42+,43+,44+,45+,46-,47-,48+,49-,50-,51-,52-,53-,57-,58+,59+,60-/m0/s1
• InChI Key： WMSZDXQCLFUBAQ-FJNJJAFCSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

• Exact Mass: 1266.62446247 g/mol
• Monoisotopic Mass: 1266.62446247 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 88
• Rotatable Bond Count: 16
• Complexity: 2440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 33
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1267.4
• XLogP3: -0.7
• Topological Polar Surface Area: 453

Experimental Properties

• Color/Form: Powder
• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides
• Triterpenoids